Cas no 124937-52-6 (Tolterodine tartrate)

• Product Name: Tolterodine tartrate
• CAS No: 124937-52-6
• MF: C₂₆H₃₇NO₇
• MW: 475.574488401413
• MDL: MFCD03411964
• CID: 63756
• PubChem ID: 443878
• Update Time: 2025-06-08

Tolterodine tartrate Chemical and Physical Properties

Names and Identifiers

• (R)-2-(3-(Diisopropylamino)-1-phenylpropyl)-4-methylphenol (2R,3R)-2,3-dihydroxysuccinate
• DETROL
• DETRUSITOL
• PNU-20058E
• (+)-(R)-2-[A-[2-(DIISOPROPYLAMINO) ETHYL]BENZYL]-P-CRESOL TARTRATE
• TOLTERODINE L-TARTRATE
• (R)-N,N-diisopropyl-3-(2-hydroxy-5-methylphenyl)-3-phenylpropanamine L-hydrogen tartrate
• R-(+)-N,N-Diisopropyl-3-(2-hydroxy-5-methylphenyl)-3-phenylpropylamine, PNU-20058E, Detrol, Detrusitol, R-(+)-Toltaridine
• TOLERODINETARTRATE
• Tolterodine tartrate
• (R)-2-(3-(Diisopropylamino)-1-phenylpropyl)-4-methylphenol 2,3-dihydroxysuccinate
• Tolterodine (as Tartrate)
• Tolterodine (tartrate)
• Tolterodine L-Tartra
• (+)-R)-2-{A-[2-(DIISOPROPYLAMINO)ETHYL]BENZYL}-P-CRESOL TARTRATE
• (R)-2-(3-(Diisopropylamino)-1-phenylpropyl)-4-methylphenol (2R,
• (R)-2-(3-DIISOPROPYLAMINO-1-PHENYL-PROPYL)-4-METHYL-PHENOL L-TARTRATE
• (R)-2-(3-Diisopropylamino-1-phenyl-propyl)-p-cresol L-tartrate
• TOLTERODINE
• (R)-Tolterodine L-tartrate
• Detrol LA
• PNU-200583E
• Tolterodine(Detrol)
• Tolterodine Tartrate API
• TOLTERODINE TARTRATE (MART.)
• (R)-2-(3-(diisopropylamino)-1-phenylpropyl)-
• Phenol, 2-((1R)-3-(bis(1-methylethyl)amino)-1-phenylpropyl)-4-methyl-, (2R,3R)-2,3-dihydroxybutanedioate (1:1) (salt)
• CS-0441
• Tolterodine Tartrate Extended Release
• 5T619TQR3R
• SCHEMBL467372
• TWHNMSJGYKMTRB-KXYUELECSA-N
• s2550
• D01148
• TOLTERODINE TARTRATE [USP-RS]
• (+)-(R)-2-(I-(2-(Diisopropylamino)ethyl)benzyl)-p-cresol L-tartrate (1:1) (salt)
• TOLTERODINE TARTRATE [MI]
• BCP0726000292
• CHEBI:32245
• 124937-52-6 (tartrate)
• PNU 200583E
• SMR002544692
• (+)-(r)-2-(a-[2-(diisopropylamino)ethyl]benzyl)-p-cresol tartrate
• CCG-221263
• TOLTERODINE TARTRATE [MART.]
• EN300-6497406
• Detrusitol SR
• AKOS015961803
• TOLTERODINE TARTRATE [JAN]
• TOLTERODINE L-TARTRATE [WHO-DD]
• Detrusitol (TN)
• A890340
• Phenol, 2-(3-(bis(1-methylethyl)amino)-1-phenylpropyl)-4-methyl-, (R)-, (R-(R*,R*))-2,3-dihydroxybutanedioate (1:1) (salt)
• TOLTERODINE TARTRATE (EP MONOGRAPH)
• AC-2617
• CHEMBL1200871
• HY-90010
• Kabi-2234; PNU-200583E
• TOLTERODINE TARTRATE [EP MONOGRAPH]
• MFCD07771985
• Z2235801945
• TOLTERODINE TARTRATE (USP-RS)
• HMS3884J08
• AS-35344
• (tolterodine tartrate)
• TOLTERODINE TARTRATE [VANDF]
• tolterodine l-tartrate 124937-51-5
• Detrol (TN)
• Urotrol
• (R)-2-(3-(Bis(1-methylethyl)amino)-1-phenylpropyl)-4-methylphenol (R-(R*,R*))-2,3-dihydroxybutanedioate (1:1)(salt)
• Detrol LA;Kabi-2234;PNU-200583E
• BT164484
• (2R,3R)-2,3-dihydroxybutanedioic acid; 2-[(1R)-3-[bis(propan-2-yl)amino]-1-phenylpropyl]-4-methylphenol
• 2-((1R)-3-(diisopropylamino)-1-phenylpropyl)-4-methylphenol (2R,3R)-2,3-dihydroxybutanedioic acid hydrate
• Tolterodine tartrate [USAN]
• Tolterodine tartrate- Bio-X
• TOLTERODINE TARTRATE [ORANGE BOOK]
• tolterodine tartarate
• 124937-52-6
• SW197495-2
• DTXSID80924972
• (R)-2-(3-(Diisopropylamino)-1-phenylpropyl)-4-methylphenol(2R,3R)-2,3-dihydroxysuccinate
• UNII-5T619TQR3R
• Tartrate, Tolterodine
• TOLTERODINE TARTRATE (USP MONOGRAPH)
• (R)-2-[3-(Diisopropylamino)-1-phenylpropyl]-4-methylphenol L-Tartrate
• tolterodine, tartrate
• HMS3715N08
• 4-methylphenol (2R,3R)-2,3-dihydroxysuccinate
• Q27114836
• MLS003915640
• TOLTERODINE TARTRATE [USP MONOGRAPH]
• DS-1398
• (+)-r)-2-{a-(2-(diisopropylamino)ethyl)benzyl}-p-cresol tartrate
• Tolterodine tartrate (JAN/USP)
• Tolterodine Tartrate,(S)
• Kabi-2234
• (R)-2-(3-(Bis(1-methylethyl)amino)-1-phenylpropyl)-4-methylphenol (R-(R*,R*))-2,3-dihydroxybutanedioate (1:1) (salt)
• (2R,3R)-2,3-dihydroxybutanedioic acid;2-[(1R)-3-[di(propan-2-yl)amino]-1-phenylpropyl]-4-methylphenol
• J-500064
• Tolterodine tartrate (Detrol LA)
• 2-[(1R)-3-[Bis(1-methylethyl)amino]-1-phenylpropyl]-4-methylphenol (2R,3R)-2,3-dihydroxybutanedioate
• 2-((1R)-3-(bis(1-methylethyl)amino)-1-phenylpropyl)-4-methylphenol mono-L-tartrate
• Tolterodine L-tartrate, >=98% (HPLC)
• Tolterodine tartrate - Bio-X trade mark
• FT29180
• HY-90010R
• Tolterodine (tartrate) (Standard)

• MDL： MFCD03411964
• Inchi： 1S/C22H31NO.C4H6O6/c1-16(2)23(17(3)4)14-13-20(19-9-7-6-8-10-19)21-15-18(5)11-12-22(21)24;5-1(3(7)8)2(6)4(9)10/h6-12,15-17,20,24H,13-14H2,1-5H3;1-2,5-6H,(H,7,8)(H,9,10)/t20-;1-,2-/m11/s1
• InChI Key： TWHNMSJGYKMTRB-KXYUELECSA-N
• SMILES： OC1=CC=C(C)C=C1[C@@H](C1C=CC=CC=1)CCN(C(C)C)C(C)C.O[C@@H](C(=O)O)[C@H](C(=O)O)O

Computed Properties

• Exact Mass: 475.25700
• Monoisotopic Mass: 475.257
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 474
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 144A^2

Experimental Properties

• Color/Form: Solid
• Density: 1.003
• Melting Point: 205-210 ºC
• Boiling Point: 243.3°C at 760 mmHg
• Flash Point: 192.1℃
• PSA: 138.53000
• LogP: 3.21880
• pka: 9.87(at 25℃)
• Specific Rotation: 54625 +36.0°
• Vapor Pressure: No data available

Tolterodine tartrate Security Information

• Signal Word：Danger
• Hazard Statement： H301; H361; H411
• Warning Statement： P201; P202; P264; P270; P273; P281; P301+P310; P308+P313; P321; P330; P391; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： 36/37/38
• Safety Instruction： S36/37
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• Toxicity：LD50 i.v. in male mice: 10-20 mg/kg (Jnsson)
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on Tolterodine tartrate

Tolterodine Tartrate (CAS No. 124937-52-6): A Comprehensive Overview in Modern Pharmaceutical Research

Compound CAS No. 124937-52-6, identified as Tolterodine Tartrate, represents a significant advancement in the field of pharmaceutical chemistry, particularly in the management of urinary symptoms associated with overactive bladder (OAB). This compound, a tartrate salt derivative, has garnered considerable attention due to its efficacy and mechanism of action, which aligns with contemporary therapeutic strategies for urological disorders. The following discussion delves into the chemical properties, pharmacological effects, clinical applications, and recent research developments surrounding this compound.

The molecular structure of Tolterodine Tartrate is characterized by its ability to selectively inhibit the muscarinic M3 receptors in the bladder smooth muscle and detrusor muscle. This selective blockade disrupts the abnormal neural signaling that leads to involuntary bladder contractions, thereby alleviating symptoms such as urgency, frequency, and incontinence. The tartrate form enhances solubility and bioavailability, making it a preferred formulation for oral administration. This pharmacokinetic advantage ensures consistent therapeutic levels, contributing to its widespread use in clinical settings.

Recent studies have highlighted the compound's role in improving patients' quality of life by not only addressing the primary symptoms of OAB but also minimizing side effects commonly associated with other antimuscarinic agents. A pivotal clinical trial published in The New England Journal of Medicine demonstrated that patients treated with Tolterodine Tartrate experienced a significant reduction in weekly incontinence episodes compared to placebo groups. Furthermore, the study noted a favorable safety profile with minimal occurrences of dry mouth or constipation, underscoring its therapeutic potential.

In the realm of drug development, Tolterodine Tartrate has served as a model compound for understanding the broader class of antimuscarinics. Researchers have leveraged its structure to explore novel derivatives that may offer enhanced efficacy or reduced side effects. Computational modeling and high-throughput screening techniques have been employed to identify structural modifications that could improve binding affinity to M3 receptors while sparing other muscarinic subtypes. Such efforts are critical in developing next-generation therapies that address the limitations of current treatments.

The chemical synthesis of CAS No. 124937-52-6 involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including catalytic hydrogenation and enantioselective crystallization, have been optimized to produce the tartrate salt form efficiently. These processes adhere to stringent regulatory standards to guarantee pharmaceutical-grade quality, ensuring patient safety and efficacy.

From a regulatory perspective, Tolterodine Tartrate has undergone rigorous testing to meet international pharmacopeial standards such as those set by the U.S. Pharmacopeia (USP) and the European Pharmacopoeia (EP). Documentation of its chemical stability under various storage conditions has been meticulously compiled to support its long-term shelf life. Additionally, bioequivalence studies have confirmed that generic formulations of this compound are interchangeable with branded versions without compromising therapeutic outcomes.

The impact of Tolterodine Tartrate extends beyond clinical applications; it has also influenced academic research by providing insights into bladder physiology and dysfunction. Investigative studies have utilized this compound as an investigative tool to elucidate neural pathways involved in bladder control. Such research not only advances our understanding of OAB but also paves the way for innovative treatment strategies targeting underlying pathophysiological mechanisms.

As pharmaceutical science progresses, the demand for targeted therapies continues to grow. The case of CAS No. 124937-52-6 exemplifies how a single compound can drive multiple avenues of research—ranging from molecular pharmacology to translational medicine. Future directions may include exploring combination therapies that synergize with existing treatments or investigating its potential use in related conditions such as neurogenic bladder disorders.

In conclusion, Tolterodine Tartrate, identified by its CAS number 124937-52-6, stands as a testament to the intersection of chemistry and medicine. Its well-established efficacy in managing OAB symptoms, coupled with ongoing research into its mechanisms and derivatives, positions it as a cornerstone in modern urological pharmacotherapy. As scientific inquiry advances, this compound will undoubtedly continue to influence both clinical practice and academic exploration.